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Compound of Interest

Compound Name: 4-Methoxybiphenyl

Cat. No.: B1664174 Get Quote

An In-depth Technical Guide on the Physical Properties of 4-Phenylanisole

This technical guide provides a comprehensive overview of the core physical properties of 4-

Phenylanisole (also known as 4-methoxybiphenyl). The information is intended for

researchers, scientists, and drug development professionals, offering quantitative data, detailed

experimental methodologies, and visual representations of relevant pathways and workflows.

Core Physical and Chemical Properties
4-Phenylanisole is a biphenyl derivative characterized by a methoxy group. Its physical

properties are crucial for its handling, formulation, and application in various scientific contexts.

Data Presentation: Physical Properties of 4-
Phenylanisole
The quantitative physical data for 4-Phenylanisole are summarized in the table below for easy

reference and comparison.
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Property Value Source(s)

Molecular Formula C₁₃H₁₂O [1]

Molecular Weight 184.23 g/mol [1]

Appearance

White to light yellow/orange

powder, crystals, or chunks.

Can form plates from alcohol.

[1][2]

Melting Point 86 - 90 °C [1][2][3]

Boiling Point
157 °C @ 10 mmHg (1.33

kPa)
[1][2][3]

Density 1.0278 g/cm³ at 100 °C/4 °C [1]

Solubility
Insoluble in water; Soluble in

ethanol and ether.
[1][2]

Refractive Index 1.5744 at 100 °C [1]

Vapor Pressure 0.000799 mmHg [1]

Experimental Protocols
The following sections detail standardized laboratory procedures for determining the key

physical properties of organic compounds like 4-Phenylanisole.

Melting Point Determination
The melting point is a critical indicator of a compound's purity. Pure crystalline solids exhibit a

sharp melting range (typically 0.5-1.0°C), while impurities tend to depress and broaden this

range.[4][5]

Methodology: Capillary Method using a Melting Point Apparatus (e.g., Mel-Temp or Thiele

Tube)

Sample Preparation: A small amount of the dry, finely powdered 4-Phenylanisole is packed

into a capillary tube, sealed at one end, to a height of 1-2 mm.[6][7]
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Apparatus Setup:

Mel-Temp Apparatus: The capillary tube is inserted into the heating block of the apparatus.

A thermometer is placed in the designated well to monitor the temperature.[4]

Thiele Tube: The capillary tube is attached to a thermometer using a rubber band or

thread, ensuring the sample is level with the thermometer bulb. This assembly is then

immersed in a high-boiling point liquid (e.g., mineral oil) within the Thiele tube.[5]

Heating: The apparatus is heated slowly and steadily, at a rate of approximately 1-2°C per

minute, especially when approaching the expected melting point.[5] For the Thiele tube, the

side arm is heated to create convection currents for uniform temperature distribution.[5][8]

Observation and Recording: The temperature at which the first drop of liquid appears (T1)

and the temperature at which the entire sample becomes a clear liquid (T2) are recorded.

The melting point is reported as the range T1-T2.[4][7]

Safety Precautions: Always wear safety goggles. Handle hot apparatus with care. Ensure the

capillary tube is properly sealed to avoid sample loss.[9]

Boiling Point Determination
The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure.[8][9]

Methodology: Capillary Method using a Thiele Tube or Aluminum Block

Sample Preparation: A small amount of liquid 4-Phenylanisole (if melted) is placed in a small

test tube or fusion tube.[10][11]

Capillary Inversion: A capillary tube, sealed at one end, is placed inverted into the liquid with

its open end submerged.[10][12]

Apparatus Setup: The test tube assembly is attached to a thermometer and heated in an oil

bath (using a Thiele tube or beaker) or an aluminum block.[10][11]

Heating and Observation: The apparatus is heated gently. As the temperature rises, air

trapped in the capillary tube will slowly bubble out. The temperature is noted when a rapid
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and continuous stream of bubbles emerges from the capillary's open end. This indicates the

liquid has reached its boiling point.[10]

Recording: The heat source is removed, and the liquid is allowed to cool. The temperature at

which the bubbling stops and the liquid begins to enter the capillary tube is recorded as the

boiling point.[8]

Safety Precautions: Use a fume hood if the substance is volatile or toxic. Heat the apparatus

slowly to avoid bumping and ensure uniform temperature.[10]

Density Determination
Density is the mass of a substance per unit volume. For liquids, it is typically determined by

measuring the mass of a precisely known volume.[13][14]

Methodology: Using a Graduated Cylinder and Balance

Mass of Empty Container: The mass of a clean, dry measuring cylinder is recorded using an

electronic balance.[15][16]

Volume Measurement: A specific volume of liquid 4-Phenylanisole (melted) is added to the

measuring cylinder. The volume is read from the bottom of the meniscus at eye level to avoid

parallax error.[13][16]

Mass of Container and Liquid: The mass of the measuring cylinder containing the liquid is

recorded.[15][16]

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

cylinder from the combined mass. The density (ρ) is then calculated using the formula: ρ =

mass / volume[13]

Precision: For higher accuracy, a pycnometer (density bottle) with a precisely known volume

can be used instead of a graduated cylinder.[14] Multiple measurements should be taken

and averaged for reliability.[14]

Solubility Determination
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Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

[17]

Methodology: Qualitative Assessment

Sample and Solvent: A small, measured amount of 4-Phenylanisole (e.g., 25 mg) is placed in

a test tube.[18]

Solvent Addition: A measured volume of the solvent (e.g., 0.75 mL of water, ethanol, or ether)

is added in small portions.[18]

Mixing: After each addition, the test tube is shaken vigorously to facilitate dissolution.[17][18]

Observation: The mixture is observed to see if the solid dissolves completely. If the solute

dissolves, it is recorded as "soluble." If it remains undissolved, it is "insoluble." For

intermediate cases, terms like "sparingly soluble" or "partially soluble" can be used.

Temperature Control: Since solubility is temperature-dependent, the experiment should be

conducted at a constant, recorded temperature.[17][19]

Mandatory Visualizations
The following diagrams illustrate a key metabolic pathway for 4-Phenylanisole and a

generalized workflow for an experimental protocol.
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Metabolism of 4-Phenylanisole

4-Phenylanisole
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Caption: Metabolic O-demethylation of 4-Phenylanisole.
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Workflow: Melting Point Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical properties of 4-Phenylanisole]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1664174#physical-
properties-of-4-phenylanisole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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